3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one

• IUPAC Name: (Z)-3-chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one
• InChI: InChI=1S/C6H6ClF3O2/c1-2-12-3-4(7)5(11)6(8,9)10/h3H,2H2,1H3/b4-3-
• InChI Key: SXBAUTFCZDFBIW-ARJAWSKDSA-N
• Canonical SMILES: CCOC=C(C(=O)C(F)(F)F)Cl
• Isomeric SMILES: CCO/C=C(/C(=O)C(F)(F)F)\Cl
• Molecular Formula: C6H6ClF3O2
• Molecular Weight: 202.56 g/mol

Description

3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one is a chemical compound with the CAS Number: 119577-49-0. It is a liquid at room temperature and has a molecular weight of 202.56.

Molecular Structure Analysis

The InChI code for 3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one is 1S/C6H6ClF3O2/c1-2-12-3-4(7)5(11)6(8,9)10/h3H,2H2,1H3/b4-3-. This code provides a standard way to encode the compound’s molecular structure and formula.

Physical And Chemical Properties Analysis

3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one is a liquid at room temperature. It has a molecular weight of 202.56, a refractive index of 1.406, and a density of 1.18 g/mL at 25 °C. It is stored at a temperature of 2-8°C.

Scientific Research Applications

Peptide Synthesis

3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one: reacts with amino acids to form N-protected amino acids. This reaction is particularly useful in peptide synthesis, where protecting groups play a crucial role in controlling the sequence and stability of peptide chains. .

Enone Synthesis

The compound serves as a versatile building block for synthesizing enones. Specifically:

• .

Medicinal Chemistry

Researchers explore the potential of 3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one in drug discovery. Its unique structure, combining fluorine atoms and an ethoxy group, may lead to novel pharmacological properties. .

Fluorinated Building Blocks

Fluorinated compounds play a crucial role in drug design due to their unique properties. 3-Chloro-4-ethoxy-1,1,1-trifluorobut-3-en-2-one contributes to this field by providing a trifluoromethyl group, which enhances lipophilicity, metabolic stability, and receptor binding affinity. .

Agrochemicals

The trifluoromethyl group in the compound makes it interesting for agrochemical applications. Researchers explore its potential as a pesticide or herbicide. .

Materials Science

While less explored, the compound’s unique structure could find applications in materials science. Researchers investigate its use as a precursor for functional materials, such as polymers, liquid crystals, or coatings. .